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methylpropanoate

Cat. No.: B1304831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propan-2-yl 2-bromo-2-methylpropanoate, also known as isopropyl 2-bromoisobutyrate, is a

key chemical intermediate with significant applications in the pharmaceutical and polymer

chemistry sectors. Its chemical structure, featuring a reactive bromine atom and an isopropyl

ester group, makes it a versatile building block for the synthesis of more complex molecules.

Notably, it serves as a crucial precursor in the production of Elafibranor, a dual peroxisome

proliferator-activated receptor (PPAR) agonist investigated for the treatment of metabolic

diseases. This guide provides an in-depth overview of the physical properties of propan-2-yl 2-

bromo-2-methylpropanoate, detailed experimental protocols for their determination, and

insights into its role in relevant biological signaling pathways.

Physical and Chemical Properties
Propan-2-yl 2-bromo-2-methylpropanoate is a colorless to pale yellow liquid under standard

conditions.[1] A comprehensive summary of its key physical and chemical properties is

presented in the tables below.

General Properties
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Property Value Reference

CAS Number 51368-55-9 [1]

Molecular Formula C₇H₁₃BrO₂ [1]

Molecular Weight 209.08 g/mol

Appearance Colorless to pale yellow liquid [1][2]

Physical Properties
Property Value Reference

Boiling Point 168-170 °C [1]

Density 1.24 g/cm³ at 20 °C

Refractive Index (n_D^20) 1.436 [1]

Flash Point 63 °C

Solubility

Soluble in isopropyl alcohol.[2]

Generally soluble in most

organic solvents. Insoluble in

water.

[3]

Experimental Protocols
Detailed experimental procedures for the determination of the key physical properties of

propan-2-yl 2-bromo-2-methylpropanoate are provided below. These protocols are based on

established methodologies for organic liquids.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.

Apparatus:

Heating mantle or oil bath
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Round-bottom flask (50 mL)

Distillation head

Condenser

Thermometer (-10 to 200 °C)

Receiving flask

Boiling chips

Procedure:

Place approximately 20 mL of propan-2-yl 2-bromo-2-methylpropanoate and a few boiling

chips into the round-bottom flask.

Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

Record the atmospheric pressure at the time of the measurement.

Determination of Density
Principle: Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

Water bath with temperature control
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Procedure:

Clean and dry the pycnometer thoroughly. Determine and record its empty mass.

Calibrate the pycnometer by filling it with deionized water of a known temperature and

density. Record the mass.

Empty and dry the pycnometer.

Fill the pycnometer with propan-2-yl 2-bromo-2-methylpropanoate, ensuring no air bubbles

are present.

Place the filled pycnometer in a water bath set to a constant temperature (e.g., 20 °C) until

thermal equilibrium is reached.

Adjust the liquid level to the calibration mark, if necessary.

Dry the outside of the pycnometer and measure its mass.

Calculate the density using the formula: Density = (mass of liquid) / (volume of pycnometer).

Determination of Refractive Index
Principle: The refractive index is a measure of how much the path of light is bent, or refracted,

when it enters a material.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Lint-free tissue

Ethanol or acetone for cleaning

Procedure:
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Turn on the refractometer and the constant temperature water circulator, setting the

temperature to 20 °C.

Clean the prism surfaces of the refractometer with a soft tissue moistened with ethanol or

acetone and allow them to dry completely.

Using a clean dropper, place a few drops of propan-2-yl 2-bromo-2-methylpropanoate onto

the measuring prism.

Close the prisms.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Determination of Solubility
Principle: "Like dissolves like." The solubility of a substance in a solvent is determined by the

similarity of their polarities.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes

Procedure:

Qualitative Assessment:

In separate test tubes, add 1 mL of various solvents (e.g., water, ethanol, acetone, diethyl

ether, toluene).
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To each test tube, add propan-2-yl 2-bromo-2-methylpropanoate dropwise, vortexing after

each addition, until the solution becomes saturated or a significant amount has been

added.

Observe and record the miscibility or solubility at room temperature.

Quantitative Assessment (for a specific solvent):

Prepare a saturated solution of propan-2-yl 2-bromo-2-methylpropanoate in a chosen

solvent at a specific temperature by adding an excess of the solute to a known volume of

the solvent and stirring until equilibrium is reached.

Carefully separate a known volume of the clear, saturated solution.

Determine the mass of the dissolved solute in that volume, for example, by evaporating

the solvent and weighing the residue.

Express the solubility in terms of g/100 mL or mol/L.

Role in Drug Development: Elafibranor Synthesis
and Signaling Pathway
Propan-2-yl 2-bromo-2-methylpropanoate is a key starting material in the synthesis of

Elafibranor.[1] Elafibranor is a dual agonist of Peroxisome Proliferator-Activated Receptors

alpha (PPARα) and delta (PPARδ), which are nuclear receptors that regulate gene expression

involved in lipid metabolism, glucose homeostasis, and inflammation.[1][4]

Synthesis Workflow of Propan-2-yl 2-bromo-2-
methylpropanoate
The synthesis of propan-2-yl 2-bromo-2-methylpropanoate typically involves the esterification

of 2-bromo-2-methylpropanoic acid with isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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